Cas no 444992-78-3 (3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER)

3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER structure
444992-78-3 structure
Product Name:3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER
CAS No:444992-78-3
MF:C10H9BrO3
MW:257.080662488937
CID:1015837
PubChem ID:67323924
Update Time:2025-04-20

3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER
    • 444992-78-3
    • METHYL 3-ACETYL-5-BROMOBENZOATE
    • 3-Acetyl-5-bromobenzoic acid methyl ester
    • MZJJCCMUCPSHMV-UHFFFAOYSA-N
    • AB76375
    • A1-00764
    • D87762
    • DB-217900
    • METHYL3-ACETYL-5-BROMOBENZOATE
    • SCHEMBL2224889
    • Inchi: 1S/C10H9BrO3/c1-6(12)7-3-8(10(13)14-2)5-9(11)4-7/h3-5H,1-2H3
    • InChI Key: MZJJCCMUCPSHMV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 255.97351g/mol
  • Monoisotopic Mass: 255.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

3-ACETYL-5-BROMO-BENZOIC ACID METHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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444992-78-3 98%
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$82.00 2024-04-20
A2B Chem LLC
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Methyl 3-acetyl-5-bromobenzoate
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